Cas no 1797883-24-9 (5,6-dimethyl-3-(piperazin-1-yl)-1,2,4-triazine hydrochloride)

• Product Name: 5,6-dimethyl-3-(piperazin-1-yl)-1,2,4-triazine hydrochloride
• CAS No: 1797883-24-9
• CID: 4614847
• PubChem ID: 75481676
• Update Time: 2025-05-22

5,6-dimethyl-3-(piperazin-1-yl)-1,2,4-triazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethyl-3-(piperazin-1-yl)-1,2,4-triazine Hydrochloride
• 5,6-dimethyl-3-(piperazin-1-yl)-1,2,4-triazine hydrochloride

Additional information on 5,6-dimethyl-3-(piperazin-1-yl)-1,2,4-triazine hydrochloride

5,6-Dimethyl-3-(Piperazin-1-yl)-1,2,4-Triazine Hydrochloride: A Comprehensive Overview

5,6-Dimethyl-3-(Piperazin-1-yl)-1,2,4-Triazine Hydrochloride is a compound with the CAS number 1797883-24-9, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique chemical structure, which combines a triazine ring system with a piperazine moiety and methyl substituents. The presence of these functional groups imparts the molecule with versatile properties, making it a valuable component in various research and industrial applications.

The triazine ring in this compound is a six-membered aromatic ring containing three nitrogen atoms. This structure is known for its stability and reactivity, often exploited in the synthesis of heterocyclic compounds. The piperazine group, on the other hand, is a six-membered ring containing two nitrogen atoms. Piperazine derivatives are widely used in drug design due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of 5,6-Dimethyl-3-(Piperazin-1-yl)-1,2,4-Triazine Hydrochloride in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for creating bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 5,6-Dimethyl-3-(Piperazin-1-yl)-1,2,4-Triazine Hydrochloride typically involves multi-step organic reactions. A common approach includes the condensation of aldehydes or ketones with piperazine derivatives under specific conditions to form the triazine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing scalability.

From an environmental perspective, the compound's stability and biodegradability are critical factors influencing its industrial use. Studies have shown that under certain conditions, it can undergo hydrolysis or microbial degradation, making it less persistent in the environment compared to other synthetic compounds.

In conclusion, 5,6-Dimethyl-3-(Piperazin-1-yl)-1,2,4-Triazine Hydrochloride (CAS No. 1797883-24-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and commercial settings is expected to grow further.